2-amino-N-methylbenzenesulfonamide

• IUPAC Name: 2-amino-N-methylbenzenesulfonamide
• InChI: InChI=1S/C7H10N2O2S/c1-9-12(10,11)7-5-3-2-4-6(7)8/h2-5,9H,8H2,1H3
• InChI Key: SSEZSHJJNNLTQI-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=CC=C1N
• Molecular Formula: C7H10N2O2S
• DSSTOX Substance ID: DTXSID70360623
• Molecular Weight: 186.23 g/mol
• CAS RN: 16288-77-0

Description

DPC 961 is a chemical compound that has been developed as a reverse transcriptase inhibitor, primarily for the treatment of HIV infections . It is classified under the Biopharmaceutics Classification System as a compound with high permeability but low aqueous solubility . This compound has been studied extensively for its potential in antiviral therapies.

Scientific Research Applications

DPC 961 has been extensively studied for its applications in various fields:

Chemistry: It serves as a model compound for studying reverse transcriptase inhibitors and their mechanisms.

Biology: The compound is used in research to understand the biological pathways involved in HIV replication.

Medicine: DPC 961 is being investigated for its potential as an antiviral drug, particularly in the treatment of HIV infections.

Industry: The compound’s unique properties make it useful in the development of pharmaceutical formulations and drug delivery systems

Safety and Hazards

The safety information for 2-amino-N-methylbenzenesulfonamide indicates that it has the GHS07 pictogram and the signal word "Warning". The hazard statements include H302, H315, H319, H335.

Mechanism of Action

DPC 961 exerts its effects by inhibiting the reverse transcriptase enzyme, which is crucial for the replication of HIV. By binding to the enzyme’s active site, the compound prevents the conversion of viral RNA into DNA, thereby inhibiting the replication process. This mechanism involves specific molecular targets and pathways that are essential for the virus’s life cycle .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DPC 961 involves several steps:

Condensation: The process begins with the condensation of 2’-amino-5’-chloro-2,2,2-trifluoroacetophenone with trimethylsilyl isocyanate in the presence of dimethylaminopyridine. This reaction forms a quinazoline derivative.

Desilylation: The quinazoline derivative is then desilylated using tetrabutylammonium fluoride.

Dehydration: The tertiary alcohol in the quinazoline derivative is dehydrated using molecular sieves in refluxing toluene, forming an imine.

Addition: Lithium cyclopropylacetylide is added to the imine in the presence of boron trifluoride etherate, yielding a racemic adduct.

Isolation: The desired enantiomer is isolated using chiral high-performance liquid chromatography.

Industrial Production Methods

In industrial settings, the production of DPC 961 involves crystallization from toluene/heptane, followed by recrystallization from methanol. The compound exists in multiple solvated forms, with the anhydrous form being the most stable .

Chemical Reactions Analysis

Types of Reactions

DPC 961 undergoes several types of chemical reactions:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions, such as those involving lithium aluminum hydride, can convert DPC 961 into different reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Lithium aluminum hydride and sodium borohydride are frequently used reducing agents.

Substitution: Reagents such as halogens and alkylating agents are used in substitution reactions.

Major Products

Comparison with Similar Compounds

Similar Compounds

DPC 083: Another reverse transcriptase inhibitor with similar properties.

Efavirenz: A well-known reverse transcriptase inhibitor used in HIV treatment.

Nevirapine: Another compound in the same class, used for similar therapeutic purposes.

Uniqueness

DPC 961 is unique due to its high permeability and low aqueous solubility, which affect its bioavailability and dissolution behavior. Its ability to exist in multiple solvated forms also distinguishes it from other similar compounds .

Synthesis routes and methods

Procedure details

To a solution of N-methyl-2-nitrobenzenesulfonamide (26 g, 0.12 mol) in methanol (500 mL) was added palladium on carbon (10%, 2 g). The mixture was stirred under an atmosphere of hydrogen at room temperature for 3 hours. The catalyst was filtrated and the filtrate was evaporated to afford the product 2-amino-N-methylbenzenesulfonamide (22 g, yield 98%). 1H NMR (400 MHz, CDCl3) δ ppm 7.45-7.48 (dd, 1H, J=1.6 Hz, 8.0 Hz), 7.24-7.31 (m, 2H), 6.81-6.83 (dd, 1H, J=0.6 Hz, 8.0 Hz), 6.60-6.65 (m, 1H), 5.89 (s, 2H), 2.370-2.374 (d, 3H, J=1.6 Hz).